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Compound of Interest

Compound Name: 2'-Deoxyadenosine-13C10,15N5
Cat. No.: B12365818
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and analytical methodologies for 2'-Deoxyadenosine-13C1o,1°Ns.
This isotopically labeled nucleoside is a critical tool in various research fields, including
metabolic studies, biomolecular NMR, and genetic therapy.

Core Molecular Attributes

2'-Deoxyadenosine-13C10,1°Ns is a stable isotope-labeled analog of the naturally occurring
deoxyribonucleoside, 2'-deoxyadenosine. In this labeled form, all ten carbon atoms are
replaced with the Carbon-13 (13C) isotope, and all five nitrogen atoms are replaced with the
Nitrogen-15 (*°N) isotope. This complete isotopic labeling provides a distinct mass shift and
unigue NMR properties, making it an invaluable tracer for a variety of biochemical and
biomedical investigations.

Physicochemical and Isotopic Data

The following tables summarize the key quantitative data for 2'-Deoxyadenosine-13C10,°Ns and
its common variants.
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Property

Value

Citations

Molecular Formula

13C10H13°Ns03

[1]2]

Molecular Weight

266.18 g/mol (anhydrous)

Isotopic Purity (13C)

=98 atom %

[1]3]

Isotopic Purity (*°N)

96-98 atom %

[2]4]

Chemical Purity >95% [2][3]
Appearance Solid [3]

N Slightly soluble in DMSO and
Solubility [1]

Methanol.

Storage Temperature

-20°C

[3]

Table 1: Properties of 2'-Deoxyadenosine-13C1o,2°Ns (Anhydrous)

Property

Value

Citations

Molecular Formula

13C10H13®Ns03-H20

[2]

Molecular Weight

284.15 g/mol

[2](5]

Isotopic Purity (33C)

98% atom

[5]

Isotopic Purity (*>N)

96-98% atom

[5]

Chemical Purity

95%

[2][5]

Table 2: Properties of 2'-Deoxyadenosine-13C10,2°Ns Monohydrate
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Property Value Citations
Molecular Formula 13C10H12Na2>NsOsP [3]
Molecular Weight 390.08 g/mol [3]
Isotopic Purity >98 atom % [3]
Chemical Purity >95% (CP) [3]

Table 3: Properties of 2'-Deoxyadenosine-13C10,2°Ns 5'-monophosphate disodium salt

Property Value Citations
Molecular Formula 13C10H14°NsNa2012P3

Molecular Weight 550.04 g/mol

Isotopic Purity (13C) >98 atom % [61[7]
Isotopic Purity (*°N) =98 atom % [6][7]
Chemical Purity >90% (CP) [6][7]

Table 4: Properties of 2'-Deoxyadenosine-13C1o,*Ns 5'-triphosphate disodium salt

Molecular Structure and Isotopic Labeling

The fundamental structure of 2'-deoxyadenosine consists of an adenine base attached to a
deoxyribose sugar moiety. In the isotopically labeled version, all carbon and nitrogen atoms are
replaced with their respective heavy isotopes.

Figure 1: Molecular Structure of 2'-Deoxyadenosine-13C10,2°Ns. This diagram illustrates the
atomic positions of the Carbon-13 and Nitrogen-15 isotopes within the adenine and
deoxyribose rings.

Experimental Protocols

The unique isotopic composition of 2'-Deoxyadenosine-13C10,2°Ns makes it an ideal standard
and tracer for mass spectrometry and NMR spectroscopy studies.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure and dynamics of
molecules. The presence of 13C and >N provides a significant advantage for multidimensional
NMR experiments.

General Protocol for 2D HSQC NMR:

o Sample Preparation: Dissolve a known quantity of 2'-Deoxyadenosine-13C10,2°Ns in a
suitable deuterated solvent (e.g., DMSO-des or D20) to a final concentration of 1-5 mM.

e Instrument Setup:

o Use a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe
for enhanced sensitivity.

o Tune and match the probe for H, 13C, and N frequencies.
o Optimize shim gradients to achieve high field homogeneity.
o Data Acquisition:
o Acquire a 1D proton spectrum to verify sample concentration and purity.

o Set up a 2D 'H->N or tH-13C Heteronuclear Single Quantum Coherence (HSQC)
experiment.

o Typical parameters for a tH-1>N HSQC experiment:
» Spectral widths: ~12 ppm for *H and ~35 ppm for 1°N.
= Number of scans: 8-16 per increment.
» Number of increments in the indirect dimension: 128-256.
o Apply appropriate water suppression techniques if using a non-deuterated solvent.

» Data Processing:
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[e]

Apply a squared sine-bell window function in both dimensions.

Perform Fourier transformation.

o

[¢]

Phase and baseline correct the spectrum.

[¢]

The resulting 2D spectrum will show correlations between protons and their directly
attached nitrogen or carbon atoms.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a highly sensitive and specific technique for the detection and quantification of
molecules in complex mixtures. Isotope dilution mass spectrometry using 2'-Deoxyadenosine-
13C10,°Ns as an internal standard is a gold-standard method for accurate quantification.

General Protocol for Isotope Dilution LC-MS/MS:
o Sample Preparation and Extraction:

o Spike the biological sample (e.g., cell lysate, plasma, digested DNA) with a known amount
of 2'-Deoxyadenosine-13C10,°Ns internal standard.

o Perform solid-phase extraction (SPE) or liquid-liquid extraction to isolate the nucleosides
and remove interfering matrix components.[1]

o Evaporate the solvent and reconstitute the sample in the initial mobile phase.
e LC Separation:
o Use a reversed-phase C18 column for separation.

o Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid
(Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

o The gradient can be optimized to achieve baseline separation of 2'-deoxyadenosine from
other nucleosides and matrix components.

e MS/MS Detection:
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o Utilize a triple quadrupole or high-resolution mass spectrometer equipped with an
electrospray ionization (ESI) source in positive ion mode.

o Perform Multiple Reaction Monitoring (MRM) for quantitative analysis.

o Monitor the specific precursor-to-product ion transitions for both the unlabeled
(endogenous) 2'-deoxyadenosine and the 3C10,°Ns-labeled internal standard.

o Data Analysis:
o Integrate the peak areas for both the analyte and the internal standard.
o Calculate the peak area ratio.

o Quantify the amount of endogenous 2'-deoxyadenosine in the sample by comparing the
peak area ratio to a standard curve generated with known concentrations of the unlabeled
analyte and a fixed concentration of the internal standard.

Experimental Workflow and Signaling Pathway
Visualization

The following diagrams illustrate a typical experimental workflow for the analysis of 2'-
Deoxyadenosine-13C10,1°Ns and its role in studying DNA-related signaling pathways.
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Figure 2: General Experimental Workflow. This diagram outlines the key steps involved in the
analysis of biological samples using 2'-Deoxyadenosine-13C1o,1>Ns.
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Figure 3: DNA Repair Pathway. This diagram illustrates how isotopically labeled dATP can be
used to trace the incorporation of new nucleotides during DNA repair.

Applications in Research and Development
The use of 2'-Deoxyadenosine-13C10,1°Ns is pivotal in several areas of scientific research:

o Metabolic Flux Analysis: Tracing the metabolic fate of deoxyadenosine in various pathways,
including nucleotide salvage and degradation.

o Quantitative Proteomics: As a component of stable isotope labeling by amino acids in cell
culture (SILAC) for quantifying proteins involved in DNA metabolism.

e Drug Metabolism and Pharmacokinetics (DMPK): As an internal standard for the
guantification of nucleoside analog drugs and their metabolites.
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« Biomarker Discovery: For the accurate quantification of DNA adducts and other biomarkers
of DNA damage and repair.[1][8]

o Structural Biology: To aid in the resonance assignment of complex biomolecules, such as
DNA and RNA, using NMR spectroscopy.

In conclusion, 2'-Deoxyadenosine-13C10,2°Ns is a versatile and powerful tool for researchers
and scientists. Its well-defined physicochemical properties and distinct isotopic signature
enable precise and accurate measurements in a wide range of applications, driving
advancements in our understanding of fundamental biological processes and the development
of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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